7-ethyl-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-8-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C15H19N5O2S3/c1-4-10-8(3)16-14-20(12(10)22)6-9(7-24-14)11(21)17-13-18-19-15(25-13)23-5-2/h9H,4-7H2,1-3H3,(H,17,18,21)
• InChI Key: LSZVSPRZHPGYNR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=NN=C(S3)SCC)C
• Molecular Formula: C15H19N5O2S3
• Molecular Weight: 397.5 g/mol

Description

Imidazo[2,1-b][1,3]thiazines are an important class of nitrogen- and sulfur-containing heterocyclic compounds and represent a significant number of bioactive substances. They have been studied for their potential in various applications, including as inhibitors of Trypanosoma brucei 427, a parasite that causes sleeping sickness.

Synthesis Analysis

Methods for the synthesis of imidazo[2,1-b][1,3]thiazines have been systematized in literature. One method involves the alkylation of imidazole with 1,3-dibromopropane to form N-alkylazolium bromide, which then reacts with KSCN to produce a thiocyanate derivative. Treatment of this derivative with 10 mol % NaOH in acetonitrile leads to the target product.

Scientific Research Applications

Synthesis Techniques

• Various compounds including pyridothiazines, isothiazolopyridines, and pyridothiazepines, which are structurally related to the target compound, have been synthesized using both conventional methods and modern microwave techniques. These methods offer higher yields and shorter reaction times (Youssef, Azab, & Youssef, 2012).

Derivative Compounds

• Ethyl 2-methyl-11-oxo-9, 10-dihydro-1 H , 11 H -pyrido[4",3":4',5']thieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-8(7 H )-carboxylate 7, a derivative compound, has been synthesized by a specific reaction process. This involves the use of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2 H )-carboxylate 2 with various chemicals like allylbromide and bromine (Ahmed, 2002).

Antimicrobial Properties

• Some heterocyclic compounds utilizing ethyl 1-aminotetrazole-5-carboxylate, which are structurally similar to the target compound, have been evaluated for their antimicrobial properties (Taha & El-Badry, 2010).
• N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, similar in structure, have been synthesized and found to exhibit antimicrobial activity (Gein et al., 2015).

Biological and Medicinal Research

• Compounds like ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate, which are structurally related to the target compound, have been synthesized and characterized for their biological activities, including insecticidal activity (Li, Tian, & Wang, 2013).